Cas no 111238-10-9 (Benz[a]anthracene-3,4-dione,12-methyl-)

• Product Name: Benz[a]anthracene-3,4-dione,12-methyl-
• CAS No: 111238-10-9
• MF: C₁₉H₁₂O₂
• MW: 272.297385215759
• CID: 209766
• PubChem ID: 154045
• Update Time: 2025-04-19

Benz[a]anthracene-3,4-dione,12-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-3,4-dione,12-methyl-
• 12-methylbenzo[a]anthracene-3,4-dione
• 12-Methyltetraphene-3,4-dione
• 118DRA69AD
• BENZ(A)ANTHRACENE-3,4-DIONE, 12-METHYL-
• 111238-10-9
• Q27251305
• 12-METHYLBENZ[A]ANTHRACENE-3,4-DIONE
• 12-Methylbenz(a)anthracene-3,4-dione
• CCRIS 7618
• DTXSID70149556
• UNII-118DRA69AD

• Inchi： 1S/C19H12O2/c1-11-14-5-3-2-4-12(14)10-13-6-7-16-15(18(11)13)8-9-17(20)19(16)21/h2-10H,1H3
• InChI Key： ZJJYEYXESLFXFZ-UHFFFAOYSA-N
• SMILES： O=C1C(C=CC2=C1C=CC1=CC3C=CC=CC=3C(C)=C12)=O

Computed Properties

• Exact Mass: 272.08376
• Monoisotopic Mass: 272.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.315
• Boiling Point: 507.5°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.738
• PSA: 34.14
• LogP: 4.08000